Cas no 5408-28-6 (2-(2-Anilino-2-oxoethyl)amino-N-phenylacetamide)

• Product Name: 2-(2-Anilino-2-oxoethyl)amino-N-phenylacetamide
• CAS No: 5408-28-6
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• MDL: MFCD12027089
• CID: 385960
• PubChem ID: 223296
• Update Time: 2025-04-19

2-(2-Anilino-2-oxoethyl)amino-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetanilide,2,2'-iminobis- (8CI)
• 2-[(2-Anilino-2-oxoethyl)amino]-N-phenylacetamide
• 2,2'-iminobis(N-phenylacetamide)
• Diglykolamidsaeure-dianilid
• iminodi-acetic acid dianilide
• Iminodi-essigsaeure-dianilid
• 5408-28-6
• LS-02107
• N-phenyl-2-{[(phenylcarbamoyl)methyl]amino}acetamide
• DTXSID80278962
• NSC10800
• NSC-10800
• CS-0331828
• AKOS005171483
• BB 0240298
• FT-0679133
• 2,2'-Azanediylbis(N-phenylacetamide)
• N-Phenyl-2-(phenylcarbamoylmethyl-amino)- acetamide
• MFCD12027089
• STK503519
• ALBB-005650
• 2-(2-Anilino-2-oxoethyl)amino-N-phenylacetamide

• MDL： MFCD12027089
• Inchi： 1S/C16H17N3O2/c20-15(18-13-7-3-1-4-8-13)11-17-12-16(21)19-14-9-5-2-6-10-14/h1-10,17H,11-12H2,(H,18,20)(H,19,21)
• InChI Key： YSLNFEXMCPEDQO-UHFFFAOYSA-N
• SMILES： O=C(CNCC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 283.13200
• Monoisotopic Mass: 283.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.257
• Boiling Point: 577.9°Cat760mmHg
• Flash Point: 226.3°C
• Refractive Index: 1.654
• PSA: 70.23000
• LogP: 2.39030

2-(2-Anilino-2-oxoethyl)amino-N-phenylacetamide Security Information

• HazardClass：IRRITANT